![molecular formula C16H18N2O5S B2929185 1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)urea CAS No. 2034617-04-2](/img/structure/B2929185.png)
1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)urea
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Description
1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)urea is a useful research compound. Its molecular formula is C16H18N2O5S and its molecular weight is 350.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Organic Chemistry
Urea derivatives have been extensively studied for their utility in organic synthesis. For example, the use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement has been demonstrated for the synthesis of ureas from carboxylic acids. This method provides a racemization-free synthesis pathway, highlighting the significance of urea derivatives in producing hydroxamic acids and ureas efficiently and in an environmentally friendly manner (Kishore Thalluri et al., 2014).
Anticancer Activity
N-substituted ureas have shown potential in anticancer applications. A study outlined the de novo synthesis of a primary metabolite, suggesting that such compounds could be active agents in cancer treatment, especially in the context of kidney cancer. This underscores the role of urea derivatives in medicinal chemistry and drug development (B. Nammalwar et al., 2010).
Antioxidant Activity
Certain urea derivatives exhibit significant antioxidant activity. For instance, compounds synthesized from urea, benzaldehyde, and ethyl acetoacetate were screened for their antioxidant properties, demonstrating the potential of urea derivatives in developing therapeutic agents with antioxidant capabilities (S. George et al., 2010).
Polymer Solar Cells
Urea-doped ZnO films have been investigated as an electron transport layer in inverted polymer solar cells. The introduction of urea helps to passivate defects, enhance exciton dissociation, and improve charge extraction efficiency, indicating the potential of urea derivatives in enhancing the performance of photovoltaic devices (Zongtao Wang et al., 2018).
Organic Electronics
In the field of organic electronics, urea derivatives have been utilized to modify electrochemical and electrochromic properties of materials, showcasing their role in developing advanced materials for electronic applications (Bin Hu et al., 2013).
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O5S/c19-4-5-21-15(11-3-6-24-9-11)8-17-16(20)18-12-1-2-13-14(7-12)23-10-22-13/h1-3,6-7,9,15,19H,4-5,8,10H2,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAZGHANQHKTLSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)NCC(C3=CSC=C3)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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